N-(6-acetyl-1,3-benzodioxol-5-yl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H23N3O5S2/c1-12(2)4-6-25-21(28)20-15(5-7-31-20)24-22(25)32-10-19(27)23-16-9-18-17(29-11-30-18)8-14(16)13(3)26/h5,7-9,12H,4,6,10-11H2,1-3H3,(H,23,27)
• InChI Key: BFTMAMDTMIYWNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC4=C(C=C3C(=O)C)OCO4
• Molecular Formula: C22H23N3O5S2
• Molecular Weight: 473.6 g/mol

Description

N-(6-acetyl-1,3-benzodioxol-5-yl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H23N3O5S2 and its molecular weight is 473.56. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis and Synthesis

Studies have detailed the crystal structures and synthesis methods of related compounds, highlighting the importance of understanding the molecular conformation and interactions for drug design and development. For instance, the investigation into the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveals insights into the folded conformation of these molecules, which is stabilized by intramolecular hydrogen bonding (Subasri et al., 2016). Such structural analyses are crucial for designing compounds with desired biological activities and properties.

Antitumor Activity

The development of compounds with antitumor activities is a significant area of research. Compounds utilizing the thieno[2,3-d]pyrimidine scaffold, for example, have been synthesized and evaluated for their antitumor activities. These compounds have shown potent activity against various cancer cell lines, suggesting the scaffold's potential in developing new anticancer agents (Hafez & El-Gazzar, 2017). This area of research is crucial for discovering new therapeutic agents that can offer more effective and targeted cancer treatments.

Dual Enzyme Inhibition

Research into dual thymidylate synthase and dihydrofolate reductase inhibitors has led to the synthesis of compounds that exhibit potent inhibitory activities against these enzymes, which are critical for nucleotide synthesis in cells. Such inhibitors have significant potential as antitumor and antimicrobial agents due to their ability to disrupt DNA synthesis in proliferating cells. The development of compounds based on the thieno[2,3-d]pyrimidine scaffold demonstrates the utility of this chemical structure in designing inhibitors with dual activity, highlighting a promising approach for the development of new therapeutic agents (Gangjee et al., 2008).